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Get Quote
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radiochemical separations and actinide science.

Introduction
The separation of trivalent minor actinides (Am³⁺, Cm³⁺) from lanthanides (Ln³⁺) is a significant

challenge in advanced nuclear fuel reprocessing due to their similar ionic radii and chemical

properties.[1][2] Effective separation is crucial for reducing the long-term radiotoxicity of nuclear

waste. The ligand 6,6′-bis(5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-benzo[1][3][4]triazin-3-yl)[3]

[3]bipyridine, commonly known as CyMe₄BTBP, has emerged as a highly selective extractant

for trivalent actinides over lanthanides from acidic media.[1][2] This document provides a

detailed protocol for the solvent extraction of americium(III) using CyMe₄BTBP, including

protocols for extraction and stripping, and summarizes key performance data.

Principle of Separation
The selectivity of CyMe₄BTBP for americium(III) over lanthanides like europium(III) stems from

differences in the complexation behavior between the ligand and the metal ions. In the organic

phase, CyMe₄BTBP typically forms 1:2 complexes with both Am(III) and Eu(III).[5] However,

structural studies have shown that the extracted americium complex predominantly exists as
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[Am(CyMe₄-BTBP)₂(NO₃)]²⁺, where a nitrate ion is present in the first coordination sphere.[1][2]

[5] This coordination significantly compensates for the charge density of the complex.

In contrast, the europium complex is typically [Eu(CyMe₄-BTBP)₂]³⁺, with nitrate ions acting as

outer-sphere counter-ions.[1][2][5] The lower charge density of the americium complex

enhances its stability and solubility in organic solvents with low relative permittivity, driving the

selective extraction of Am(III) over Eu(III).[1][4][5] The choice of solvent is therefore a critical

parameter, balancing a high separation factor with sufficient ligand solubility.[1][5]

Experimental Protocols
3.1. Protocol 1: Americium(III) Extraction

This protocol describes the extraction of Am(III) from a nitric acid aqueous phase into an

organic phase containing CyMe₄BTBP.

Materials and Reagents:

Organic Phase: 10 mM CyMe₄BTBP dissolved in a suitable organic diluent (e.g., 1-octanol,

or a mixture of 30% v/v TBP and 70% v/v FS-13).[3][6]

Aqueous Phase: 1 M to 4 M Nitric Acid (HNO₃) containing a known trace concentration of

²⁴¹Am.[3][6]

Centrifuge tubes (e.g., 15 mL).

Mechanical shaker or vortex mixer.

Centrifuge.

Pipettes and appropriate safety equipment for handling radionuclides.

Gamma spectrometer or liquid scintillation counter for analysis.

Procedure:

Prepare the organic and aqueous phases at the desired concentrations.
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In a centrifuge tube, combine equal volumes (e.g., 2 mL) of the aqueous phase and the

organic phase.

Cap the tube securely and agitate vigorously using a mechanical shaker for at least 30

minutes to ensure equilibrium is reached.[6] Note: The time to reach equilibrium can vary; 20

minutes is often sufficient in TBP/FS-13 systems.[6]

Centrifuge the mixture at high speed (e.g., 4000 rpm) for 5-10 minutes to achieve complete

phase separation.

Carefully collect an aliquot from both the organic and aqueous phases for radiometric

analysis.

Determine the concentration of ²⁴¹Am in each phase using gamma spectrometry or another

suitable method.

Calculate the distribution ratio (D) for americium using the formula: D_Am = (Concentration

of Am in Organic Phase) / (Concentration of Am in Aqueous Phase)

3.2. Protocol 2: Americium(III) Stripping (Back-Extraction)

This protocol describes the recovery of Am(III) from the loaded organic phase back into an

aqueous solution.

Materials and Reagents:

Loaded organic phase from Protocol 1.

Stripping Solution: 0.5 M Glycolic Acid adjusted to pH 4 with a suitable base (e.g., NaOH or

NH₄OH).[3][6] Alternatively, a dilute nitric acid solution (e.g., 0.1 M HNO₃) can be used,

although kinetics may be slower.[7]

Equipment as listed in Protocol 1.

Procedure:

Take the ²⁴¹Am-loaded organic phase from the extraction experiment.
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In a clean centrifuge tube, combine equal volumes of the loaded organic phase and the

stripping solution.

Cap and agitate the mixture for at least 30 minutes to facilitate the transfer of americium to

the new aqueous phase.

Centrifuge to separate the phases.

Collect aliquots from both phases and analyze for ²⁴¹Am content.

Calculate the stripping efficiency to determine the percentage of americium recovered from

the organic phase. Two stripping stages have been shown to be efficient for actinide

recovery.[3][6]

Visualization of the Workflow
The overall process, often part of a larger Grouped ActiNide EXtraction (GANEX) scheme,

involves extraction, scrubbing to remove co-extracted impurities, and stripping to recover the

target actinide.[3][6]
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CyMe4BTBP Solvent Extraction Workflow
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Caption: Workflow for Am(III) separation using CyMe₄BTBP.

Quantitative Data Summary
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The performance of the CyMe₄BTBP extraction system is highly dependent on the

experimental conditions. The following tables summarize key data from cited literature.

Table 1: Effect of CyMe₄BTBP Concentration on Distribution Ratios (D) and Am/Eu Separation

Factor (SF) Aqueous Phase: 4 M HNO₃. Organic Phase: CyMe₄BTBP in 30% v/v TBP and 70%

v/v FS-13.

CyMe₄BTBP Conc.
(mM)

D (Am) D (Eu) SF (Am/Eu)

10 ~29 ~0.2 ~145

25 ~100 ~0.7 ~143

50 ~200 ~1.5 ~133

100 ~400 ~4.0 ~100

(Data estimated from

graphical

representations in

literature[3])

Table 2: Influence of Nitric Acid on Am(III) and Eu(III) Extraction The protective effect of nitric

acid has been noted during irradiation, with distribution ratios remaining constant up to a 300

kGy dose when the organic phase is in contact with HNO₃.[8] In the absence of acid,

distribution ratios decrease with increasing absorbed dose.[8]

Condition D (Am) D (Eu) Notes

10 mM CyMe₄BTBP in

1-octanol, irradiated to

100 kGy with 1 M

HNO₃ contact

~10 ~0.1

D values remain

stable with irradiation

in the presence of

acid.[8]

10 mM CyMe₄BTBP in

1-octanol, irradiated to

100 kGy without acid

contact

~1 <0.1

D values decrease

significantly without

the protective effect of

acid.[8]
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Table 3: Stripping Efficiency Data Efficient recovery of actinides from the loaded organic phase

is critical for process viability.

Stripping
Agent

pH Target Efficiency Reference

0.5 M Glycolic

Acid
4 Actinides

Two stages are

efficient for

recovery.

[3][6]

0.01 M HNO₃ +

0.2 M TEDGA
2 Am, Cm, Eu

Quantitative

back-extraction

within 4 hours.

[9]

Buffered

Glycolate
4 Am(III)

D_Am of 0.01

obtained within 5

minutes.

[7]

Conclusion
The CyMe₄BTBP ligand provides a robust and highly selective method for the extraction of

americium(III) from acidic waste streams containing lanthanides. The separation is based on

the preferential stabilization of the Am(III)-ligand complex in the organic phase. By carefully

selecting the concentrations of nitric acid and ligand, as well as the composition of the organic

diluent, high distribution ratios and separation factors can be achieved. Efficient stripping

protocols using agents like glycolic acid allow for the recovery of americium, making the

process suitable for advanced nuclear fuel recycling applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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